Cas no 2229187-98-6 (4-(3-methylfuran-2-yl)oxane-2,6-dione)

• Product Name: 4-(3-methylfuran-2-yl)oxane-2,6-dione
• CAS No: 2229187-98-6
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 5899571
• PubChem ID: 165966066
• Update Time: 2025-10-31

4-(3-methylfuran-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylfuran-2-yl)oxane-2,6-dione
• EN300-1738986
• 2229187-98-6

• Inchi： 1S/C10H10O4/c1-6-2-3-13-10(6)7-4-8(11)14-9(12)5-7/h2-3,7H,4-5H2,1H3
• InChI Key： PUBOWFZOZBCCIX-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(3-methylfuran-2-yl)oxane-2,6-dione

Introduction to 4-(3-methylfuran-2-yl)oxane-2,6-dione (CAS No. 2229187-98-6)

4-(3-methylfuran-2-yl)oxane-2,6-dione, a compound with the CAS number 2229187-98-6, is a novel and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and an oxane dione moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(3-methylfuran-2-yl)oxane-2,6-dione can be represented as C₁₀H₁₀O₄. The presence of the furan ring, a five-membered heterocyclic aromatic compound, imparts specific electronic and steric properties to the molecule. The oxane dione moiety, on the other hand, introduces additional reactivity and functional groups that can be exploited in various chemical reactions and biological assays.

Recent studies have explored the potential of 4-(3-methylfuran-2-yl)oxane-2,6-dione in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 4-(3-methylfuran-2-yl)oxane-2,6-dione may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(3-methylfuran-2-yl)oxane-2,6-dione has also been investigated for its antioxidant properties. Free radicals and oxidative stress are known to play a significant role in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing new therapeutic agents targeting oxidative stress-related conditions.

The pharmacokinetic properties of 4-(3-methylfuran-2-yl)oxane-2,6-dione have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-methylfuran-2-yl)oxane-2,6-dione in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its potential therapeutic applications, 4-(3-methylfuran-2-yl)oxane-2,6-dione has also been explored for its use in chemical synthesis and materials science. The unique reactivity of the furan ring and oxane dione moiety makes it a valuable building block for constructing more complex molecules with tailored properties. For example, researchers have utilized this compound as a starting material for synthesizing novel polymers with enhanced mechanical strength and thermal stability.

In conclusion, 4-(3-methylfuran-2-yl)oxane-2,6-dione (CAS No. 2229187-98-6) is a multifaceted compound with a wide range of potential applications in medicine, chemistry, and materials science. Its unique structural features and promising biological activities make it an exciting subject of ongoing research. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.